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Compound of Interest

Compound Name: 1,7-Diepi-8,15-cedranediol

Cat. No.: B1162594 Get Quote

CAS Number: 40768-81-8

Prepared for: Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document summarizes the currently available public information on 1,7-Diepi-
8,15-cedranediol. Detailed experimental protocols, extensive quantitative biological data, and

complete signaling pathway elucidations are not readily available in the public domain. Further

primary research would be required to generate this level of detailed technical information.

Introduction
1,7-Diepi-8,15-cedranediol is a naturally occurring sesquiterpenoid diol. Sesquiterpenoids are

a class of terpenes that consist of three isoprene units and are known for their diverse and

potent biological activities. This compound is found in the essential oil of various coniferous

trees, most notably Platycladus orientalis (L.) Franco (also known as Thuja orientalis), a

member of the Cupressaceae family. Its chemical structure is based on the cedrane skeleton.

While research on this specific isomer is limited, related cedrane sesquiterpenoids have

garnered interest for their potential pharmacological and other useful properties. This guide

aims to consolidate the existing technical data on 1,7-Diepi-8,15-cedranediol.
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A summary of the known chemical and physical properties of 1,7-Diepi-8,15-cedranediol is
presented in Table 1. This data is primarily sourced from chemical supplier databases and

general chemical information repositories.

Property Value Source

CAS Number 40768-81-8 N/A

Molecular Formula C₁₅H₂₆O₂ N/A

Molecular Weight 238.37 g/mol N/A

IUPAC Name

(1S,2R,3R,5R,7S,8S)-3,8,9,9-

tetramethyl-

tricyclo[6.2.1.0^{2,7}]undecane

-3,5-diol

N/A

Synonyms 1,7-Diepi-8,15-cedranediol N/A

Class Sesquiterpenoid, Cedrane Diol N/A

Natural Source
Platycladus orientalis (Oriental

Thuja), Cedarwood Oil
N/A

Biological Activity and Potential Applications
Detailed quantitative studies on the biological activity of 1,7-Diepi-8,15-cedranediol are scarce

in publicly available literature. However, based on the activities of related compounds and

extracts from its natural source, several potential applications can be inferred.

Anti-inflammatory Activity
Extracts from Platycladus orientalis have been shown to possess anti-inflammatory properties.

For instance, some studies have demonstrated that compounds isolated from the leaves of this

plant can inhibit the production of nitric oxide (NO) and tumor necrosis factor-alpha (TNF-α),

key mediators in inflammatory processes. While specific data for 1,7-Diepi-8,15-cedranediol is
not available, it is plausible that as a constituent of these extracts, it may contribute to the

overall anti-inflammatory effect. Further investigation is required to isolate this compound and

assess its individual activity.
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Insect Repellent Activity
Some sources suggest that 1,7-Diepi-8,15-cedranediol may act as an environmentally friendly

insect repellent. This is attributed to its potential interaction with insect olfactory receptors, a

common mechanism for many terpenoid-based repellents. However, quantitative data on its

efficacy against specific insect species is not currently available.

Experimental Information (General)
Specific, detailed experimental protocols for the isolation, purification, or synthesis of 1,7-Diepi-
8,15-cedranediol are not described in the readily available scientific literature. However,

general methods for the extraction of essential oils from Platycladus orientalis can be found

and would represent the initial step in obtaining this compound.

A general workflow for the isolation and characterization of terpenoids from a plant source is

depicted below.
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Plant Material (Platycladus orientalis leaves)

Extraction (e.g., Steam Distillation, Solvent Extraction)

Crude Essential Oil / Extract

Chromatographic Separation (e.g., Column Chromatography, HPLC)

Isolated Fractions

Purification of Target Compound

Pure 1,7-Diepi-8,15-cedranediol

Structure Elucidation (NMR, MS, etc.) Biological Activity Screening
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Caption: Generalized workflow for the isolation and analysis of natural products.

Signaling Pathways
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There is currently no information available in the scientific literature regarding the specific

signaling pathways modulated by 1,7-Diepi-8,15-cedranediol. To elucidate its mechanism of

action, particularly concerning its potential anti-inflammatory effects, further research would be

necessary. A hypothetical signaling pathway that could be investigated based on the known

anti-inflammatory activity of other terpenoids is illustrated below.

1,7-Diepi-8,15-cedranediol
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Caption: Hypothetical anti-inflammatory signaling pathway for investigation.

Conclusion and Future Directions
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1,7-Diepi-8,15-cedranediol is a cedrane sesquiterpenoid with limited characterization in the

public domain. While its presence in Platycladus orientalis suggests potential biological

activities, including anti-inflammatory and insect repellent effects, there is a clear need for

further research.

Future studies should focus on:

Isolation and Purification: Development of a robust and scalable protocol for the isolation of

1,7-Diepi-8,15-cedranediol from its natural sources.

Spectroscopic Analysis: Full characterization using modern spectroscopic techniques (1D

and 2D NMR, HRMS, IR, etc.) to confirm its structure and stereochemistry.

Biological Screening: Quantitative assessment of its biological activities through a battery of

in vitro and in vivo assays.

Mechanism of Action Studies: Elucidation of the specific molecular targets and signaling

pathways involved in its biological effects.

Synthesis: Development of a synthetic route to enable the production of larger quantities for

extensive biological evaluation and potential derivatization.

Such research will be crucial to unlock the full potential of 1,7-Diepi-8,15-cedranediol for

applications in the pharmaceutical and other industries.

To cite this document: BenchChem. [In-Depth Technical Guide: 1,7-Diepi-8,15-cedranediol].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1162594#1-7-diepi-8-15-cedranediol-cas-number-
40768-81-8]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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